Cas no 1156804-41-9 (6-[3-(Hydroxymethyl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one)

• Product Name: 6-[3-(Hydroxymethyl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one
• CAS No: 1156804-41-9
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5073486
• Update Time: 2025-06-08

6-[3-(Hydroxymethyl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-[3-(hydroxymethyl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one
• 3-[3-(hydroxymethyl)piperidine-1-carbonyl]-1H-pyridazin-6-one
• 6-[3-(Hydroxymethyl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one

• Inchi： 1S/C11H15N3O3/c15-7-8-2-1-5-14(6-8)11(17)9-3-4-10(16)13-12-9/h3-4,8,15H,1-2,5-7H2,(H,13,16)
• InChI Key： BWSBLKGNHQVNRR-UHFFFAOYSA-N
• SMILES： OCC1CN(C(C2C=CC(NN=2)=O)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 389
• XLogP3: -0.8
• Topological Polar Surface Area: 82

Additional information on 6-[3-(Hydroxymethyl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one

Recent Advances in the Study of 6-[3-(Hydroxymethyl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one (CAS: 1156804-41-9)

The compound 6-[3-(Hydroxymethyl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one (CAS: 1156804-41-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in recent research has been the synthesis and structural modification of 6-[3-(Hydroxymethyl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for this compound, emphasizing the use of novel catalytic systems to improve yield and purity. The researchers also explored the impact of various substituents on the piperidine ring, revealing that certain modifications could enhance the compound's bioavailability and target specificity. These findings are crucial for the development of derivatives with improved pharmacokinetic profiles.

In addition to synthetic advancements, the pharmacological properties of 6-[3-(Hydroxymethyl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one have been extensively investigated. A recent in vitro study demonstrated its potent inhibitory activity against a specific kinase implicated in inflammatory diseases. The compound exhibited a high binding affinity and selectivity, making it a promising candidate for further preclinical evaluation. Furthermore, molecular docking simulations provided insights into the interactions between the compound and its target protein, offering a rationale for its observed efficacy.

Another significant development is the exploration of this compound's potential in oncology. Preliminary studies have indicated that 6-[3-(Hydroxymethyl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one may act as a modulator of key signaling pathways involved in cancer cell proliferation. Researchers have reported its ability to induce apoptosis in certain cancer cell lines, with minimal cytotoxicity to normal cells. These findings suggest that the compound could serve as a scaffold for the design of novel anticancer agents, warranting further investigation in animal models.

Despite these promising results, challenges remain in the development of 6-[3-(Hydroxymethyl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one as a therapeutic agent. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through comprehensive structure-activity relationship (SAR) studies. Recent efforts have focused on optimizing the compound's physicochemical properties while maintaining its biological activity. Collaborative research initiatives are also underway to explore its potential in combination therapies, leveraging its unique mechanism of action.

In conclusion, the compound 6-[3-(Hydroxymethyl)piperidine-1-carbonyl]-2,3-dihydropyridazin-3-one (CAS: 1156804-41-9) represents a promising avenue for drug discovery, with applications spanning inflammatory diseases and oncology. The latest research highlights its synthetic accessibility, pharmacological potency, and therapeutic potential. However, further studies are needed to overcome existing challenges and fully realize its clinical benefits. This research brief underscores the importance of continued investigation into this compound, which could pave the way for the development of innovative therapeutics in the near future.